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Compound of Interest

Compound Name: 2-Hexanone, 3-hydroxy-3-methyl-

Cat. No.: B3050444

Essential Safety and Handling Guide for 2-
Hexanone, 3-hydroxy-3-methyl-

This document provides crucial safety and logistical information for the handling and disposal
of 2-Hexanone, 3-hydroxy-3-methyl-. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Chemical and Physical Properties

Since specific data for 2-Hexanone, 3-hydroxy-3-methyl- is not readily available, the following
table summarizes the properties of structurally similar compounds to provide an estimate of its
characteristics.
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3-Hydroxy-5- 3-Methyl-2- 3-Hydroxy-3-
Property
methyl-2-hexanone  hexanone methyl-2-butanone
CAS Number 163038-04-8 2550-21-2 115-22-0
Molecular Formula C7H1402 C7H140 CsH1002
Molecular Weight 130.18 g/mol 114.19 g/mol 102.13 g/mol
- _ 172.2 °C at 760
Boiling Point 152-154 °CJ[2] 140-141 °CJ[3]
mmHg[1]
Flash Point 63.9 °C[1] 38 °C[2] 42 °C (closed cup)[3]
0.426 mmHg at 25 ) )
Vapor Pressure . Not Available Not Available
C[1][4]
Density 0.933 g/mL 0.811 g/mL[2] 0.971 g/mL at 25 °CJ3]

Personal Protective Equipment (PPE)

Due to the lack of specific toxicity data, 2-Hexanone, 3-hydroxy-3-methyl- should be handled
as a flammable liquid with unknown toxicity. The following PPE is mandatory when handling
this compound.
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PPE Category

Recommendation

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors which can cause eye
irritation.[5]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact. Gloves
should be inspected before

use and changed frequently.[3]

Body Protection

Flame-resistant lab coat and

closed-toe shoes.

Protects against splashes and

potential fire hazards.[6]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

is required.

Minimizes inhalation of

potentially harmful vapors.

Safe Handling and Storage

Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of 2-Hexanone, 3-hydroxy-3-methyl-.
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Handling Procedures:

o Always work in a well-ventilated area, preferably within a certified chemical fume hood.[6]
o Keep containers tightly closed when not in use.[6]

e Avoid contact with skin, eyes, and clothing.

e Prevent the formation of aerosols.

o Keep away from heat, sparks, open flames, and other ignition sources.[6]

e Use non-sparking tools and equipment.

Storage Procedures:

o Store in a tightly sealed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

» Store in a flammable liquids storage cabinet.

Emergency Procedures
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Emergency Situation

Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash skin with soap and water.
Remove contaminated clothing and wash before
reuse. If irritation persists, seek medical

attention.

Inhalation

Move the individual to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Remove all ignition sources.
Absorb the spill with an inert material (e.g.,
vermiculite, sand) and place it in a sealed
container for disposal. Ventilate the area and
wash the spill site after material pickup is

complete.

Disposal Plan

As the specific hazards of 2-Hexanone, 3-hydroxy-3-methyl- have not been fully

characterized, it must be disposed of as a hazardous waste with unknown toxicity.

Disposal Workflow

Caption: Disposal workflow for 2-Hexanone, 3-hydroxy-3-methyl-.

Disposal Procedures:
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o Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "2-Hexanone, 3-hydroxy-3-methyl-".[5][7]

» Containment: Ensure the waste is in a sealed, leak-proof container compatible with
flammable liquids.

e Segregation: Store the waste separately from other chemical waste streams, particularly
from strong oxidizing agents.

o Storage: Keep the labeled waste container in a designated satellite accumulation area that is
cool, dry, and well-ventilated.

» Disposal: Arrange for pickup and disposal through your institution's Environmental Health
and Safety (EHS) department. Do not pour down the drain or mix with other solvents unless
explicitly instructed by EHS. It may be necessary to dispose of this chemical as a hazardous
waste.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3050444+#personal-protective-equipment-for-
handling-2-hexanone-3-hydroxy-3-methyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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